![molecular formula C17H18FN5O2S B2833525 1-((4-Fluorophenyl)(6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxamide CAS No. 868220-15-9](/img/structure/B2833525.png)
1-((4-Fluorophenyl)(6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxamide
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Description
1-((4-Fluorophenyl)(6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H18FN5O2S and its molecular weight is 375.42. The purity is usually 95%.
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Scientific Research Applications
Syntheses and Antagonist Activities
A series of compounds, including bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives, were prepared and tested for their antagonist activities towards 5-HT2 and alpha 1 receptors. Compounds demonstrated potent 5-HT2 antagonist activity, indicating their potential use in neurological research and drug development (Watanabe et al., 1992).
Inotropic Evaluation
1-Substituted-N-(4,5-dihydro-1-methyl-[1,2,4]triazolo[4,3-a]quinolin-7-yl) piperidine-4-carboxamides were synthesized and showed positive inotropic activity, suggesting potential applications in cardiovascular research (Ji-Yong Liu et al., 2009).
Antibacterial and Antifungal Activities
Newly synthesized thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine derivatives exhibited significant antibacterial and antifungal activities, highlighting their potential as antimicrobial agents (M. Suresh et al., 2016).
Enaminones as Antitumor and Antimicrobial Agents
Enaminones were used as building blocks for synthesizing substituted pyrazoles with observed antitumor and antimicrobial activities, indicating their potential in cancer and infection research (S. Riyadh, 2011).
Novel Arylfluoroquinolone Antibacterial Agents
A series of arylfluoroquinolones were synthesized, demonstrating significant in vitro antibacterial potency. This research contributes to the development of new antibacterial agents (D. Chu et al., 1985).
Anticancer Agents with Unique Tubulin Inhibition
Triazolopyrimidines were identified as anticancer agents with a unique mechanism of tubulin inhibition, offering insights into novel cancer therapy strategies (N. Zhang et al., 2007).
Properties
IUPAC Name |
1-[(4-fluorophenyl)-(6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FN5O2S/c18-12-3-1-10(2-4-12)13(22-7-5-11(6-8-22)15(19)24)14-16(25)23-17(26-14)20-9-21-23/h1-4,9,11,13,25H,5-8H2,(H2,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVTRVFLVXJUBIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C(C2=CC=C(C=C2)F)C3=C(N4C(=NC=N4)S3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.